Cas no 835653-05-9 (Benzaldehyde, compd. with pyrimidine (1:1))

• Product name: Benzaldehyde, compd. with pyrimidine (1:1)
• CAS No: 835653-05-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 668930
• PubChem ID: 71415002

Benzaldehyde, compd. with pyrimidine (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, compd. with pyrimidine (1:1)
• benzaldehyde,pyrimidine
• DTXSID90834432
• Benzaldehyde--pyrimidine (1/1)
• SCHEMBL4016308
• 835653-05-9

• Inchi： InChI=1S/C7H6O.C4H4N2/c8-6-7-4-2-1-3-5-7;1-2-5-4-6-3-1/h1-6H;1-4H
• InChI Key： LWGWZOZRIXRECK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C=O.C1=CN=CN=C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų